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Compound of Interest

Compound Name: Lesogaberan hydrochloride

Cat. No.: B10828281 Get Quote

Introduction
Lesogaberan hydrochloride (also known as AZD-3355) is a potent and selective agonist for

the γ-aminobutyric acid type B (GABA-B) receptor.[1][2][3] As a G protein-coupled receptor

(GPCR), the GABA-B receptor's activation initiates a cascade of intracellular signaling events

that modulate neuronal excitability and other cellular processes. Lesogaberan has been

investigated for its therapeutic potential in conditions such as gastroesophageal reflux disease

(GERD) and has also shown promise in preclinical studies for other applications, including the

promotion of human islet cell survival and the reduction of profibrotic gene expression.[2]

These application notes provide detailed protocols for the preparation of Lesogaberan
hydrochloride stock solutions for in vitro studies, ensuring accurate and reproducible

experimental outcomes.

Chemical Properties and Solubility
A thorough understanding of the physicochemical properties of Lesogaberan hydrochloride is

crucial for its effective use in experimental settings.
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Property Value Reference

Molecular Formula C₃H₁₀ClFNO₂P [4]

Molecular Weight 177.54 g/mol [4]

Appearance
Colorless to light yellow

viscous liquid
[4]

EC₅₀ for human GABA-B

receptor
8.6 nM [1][5]

Solubility in DMSO ≥ 240 mg/mL (1351.81 mM) [4]

Solubility in Water ≥ 100 mg/mL (563.25 mM) [4]

Storage of Powder
4°C, under nitrogen, away

from moisture
[4]

Storage of Stock Solution
-20°C for 1 month; -80°C for 6

months
[5]

Note: The use of newly opened, anhydrous DMSO is recommended as hygroscopic DMSO can

significantly impact solubility. Ultrasonic treatment may be required to fully dissolve the

compound.[4]

Mechanism of Action: GABA-B Receptor Signaling
Lesogaberan exerts its effects by binding to and activating the GABA-B receptor, a

heterodimeric G protein-coupled receptor. Upon activation, the receptor promotes the

dissociation of the associated G-protein into its Gα and Gβγ subunits. These subunits then

modulate the activity of downstream effector proteins, leading to a variety of cellular responses.

The primary signaling pathways include the inhibition of adenylyl cyclase, which reduces

intracellular cyclic AMP (cAMP) levels, and the modulation of ion channel activity, specifically

the activation of inwardly rectifying potassium (K+) channels and the inhibition of voltage-gated

calcium (Ca2+) channels.[6][7] This leads to a hyperpolarization of the cell membrane and a

reduction in neurotransmitter release.
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Caption: Lesogaberan activates the GABA-B receptor, initiating downstream signaling

pathways.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol is suitable for preparing a concentrated stock solution of Lesogaberan
hydrochloride for long-term storage.

Materials:

Lesogaberan hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
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Procedure:

Pre-warm an aliquot of anhydrous DMSO to room temperature.

Weigh the desired amount of Lesogaberan hydrochloride powder in a sterile

microcentrifuge tube.

Calculate the volume of DMSO required to achieve the desired stock concentration (e.g.,

100 mM).

Calculation Example for a 100 mM Stock Solution:

Volume (L) = Mass (g) / (Molar Concentration (mol/L) * Molecular Weight ( g/mol ))

For 10 mg of Lesogaberan hydrochloride (0.01 g):

Volume (L) = 0.01 g / (0.1 mol/L * 177.54 g/mol ) = 0.000563 L = 563 µL

Add the calculated volume of DMSO to the tube containing the Lesogaberan hydrochloride
powder.

Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved.

Sonicate the solution for 5-10 minutes if complete dissolution is not achieved by vortexing.

Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Protocol 2: Preparation of a Working Solution for Cell
Culture
This protocol describes the dilution of the DMSO stock solution into cell culture medium to

obtain the final working concentration.

Materials:
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Lesogaberan hydrochloride DMSO stock solution (from Protocol 1)

Appropriate sterile cell culture medium

Sterile microcentrifuge tubes or conical tubes

Procedure:

Thaw a frozen aliquot of the Lesogaberan hydrochloride DMSO stock solution at room

temperature.

Calculate the volume of the stock solution needed to prepare the desired final concentration

in the cell culture medium.

Calculation Example for a 10 µM Working Solution from a 100 mM Stock:

Use the formula: C₁V₁ = C₂V₂

(100,000 µM) * V₁ = (10 µM) * (desired final volume, e.g., 1 mL)

V₁ = (10 µM * 1000 µL) / 100,000 µM = 0.1 µL

Note: For very small volumes, it is recommended to perform a serial dilution.

Perform a serial dilution if necessary. For example, first dilute the 100 mM stock 1:100 in

sterile cell culture medium to create a 1 mM intermediate stock. Then, use this intermediate

stock to prepare the final working concentration.

Add the calculated volume of the Lesogaberan hydrochloride stock solution to the

appropriate volume of pre-warmed cell culture medium.

Mix gently by pipetting or inverting the tube.

Apply the final working solution to the cells immediately. It is recommended to prepare fresh

working solutions for each experiment.

Experimental Workflow for In Vitro Studies
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The following diagram illustrates a general workflow for utilizing Lesogaberan hydrochloride
in in vitro experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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